Cas no 66138-05-4 (2,3-Diphenyl-5-ethyltetrazolium Chloride)

• Product Name: 2,3-Diphenyl-5-ethyltetrazolium Chloride
• CAS No: 66138-05-4
• MF: C₁₅H₁₅ClN₄
• MW: 286.75940155983
• MDL: MFCD00060026
• CID: 396787
• PubChem ID: 87563403
• Update Time: 2025-11-05

2,3-Diphenyl-5-ethyltetrazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Diphenyl-5-ethyltetrazolium Chloride
• 2H-Tetrazolium, 5-ethyl-2,3-diphenyl-, chloride
• 5-ethyl-2,3-diphenyl-2h-tetrazol-3-ium chloride
• 5-ethyl-2,3-diphenyltetrazol-2-ium chloride
• B0319
• E?,3,4-tetrazol-2-ylium chloride
• CS-0454638
• 5-ethyl-2,3-diphenyl-2h-tetrazol-3-iumchloride
• FT-0744791
• 5-ethyl-2,3-diphenyl-3H-1,2
• D88629
• SCHEMBL918453
• MFCD00060026
• 5-ethyl-2,3-diphenyltetrazol-2-ium;chloride
• 66138-05-4
• 5-ETHYL-2,3-DIPHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE
• WDLRRKFNUOOGIW-UHFFFAOYSA-M

• MDL： MFCD00060026
• Inchi： 1S/C15H15N4.ClH/c1-2-15-16-18(13-9-5-3-6-10-13)19(17-15)14-11-7-4-8-12-14;/h3-12H,2H2,1H3;1H/q+1;/p-1
• InChI Key： WDLRRKFNUOOGIW-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C2C=CC=CC=2)=NC(CC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09900
• Monoisotopic Mass: 286.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6

Experimental Properties

• Color/Form: 。
• Melting Point: 243°C(lit.)
• PSA: 34.59000
• LogP: -0.88960
• Solubility: 。

Additional information on 2,3-Diphenyl-5-ethyltetrazolium Chloride

2,3-Diphenyl-5-ethyltetrazolium Chloride (CAS 66138-05-4): A Comprehensive Guide to the Vital Tetrazolium Salt

In the realm of biochemical research and analytical chemistry, 2,3-Diphenyl-5-ethyltetrazolium Chloride (CAS 66138-05-4) stands as a crucial compound with wide-ranging applications. This tetrazolium salt derivative has gained significant attention in recent years due to its unique redox properties and versatility in cell viability assays. As researchers increasingly focus on high-throughput screening methods and cell-based assays, understanding this compound's characteristics becomes essential for modern laboratory workflows.

The chemical structure of 2,3-Diphenyl-5-ethyltetrazolium Chloride features a distinctive tetrazolium core with phenyl and ethyl substituents, which contribute to its excellent stability and reactivity. Many scientists searching for "tetrazolium salts for cell proliferation" or "redox indicators in biochemistry" will encounter this compound as a prime candidate. Its molecular formula C₁₅H₁₅ClN₄ and molecular weight of 286.76 g/mol make it particularly suitable for various biochemical applications where precise measurements are required.

One of the most prominent uses of 2,3-Diphenyl-5-ethyltetrazolium Chloride is in cell viability assays, where it serves as a redox indicator. When searching for "best compounds for MTT alternative assays," researchers often find this tetrazolium salt as a valuable option. The compound undergoes reduction in metabolically active cells to form formazan derivatives, providing quantitative data about cellular metabolism. This property makes it indispensable in drug discovery research, toxicology studies, and cancer research applications.

The stability profile of 2,3-Diphenyl-5-ethyltetrazolium Chloride (CAS 66138-05-4) makes it superior to many other tetrazolium salts in certain applications. Recent searches for "stable tetrazolium salts for long experiments" highlight the growing demand for compounds that can withstand extended incubation periods without significant degradation. This characteristic, combined with its excellent solubility in aqueous solutions, positions it as a preferred choice for researchers developing novel assay protocols and diagnostic kits.

In the context of current biomedical research trends, the application of 2,3-Diphenyl-5-ethyltetrazolium Chloride extends to stem cell research and tissue engineering. With increasing interest in "3D cell culture monitoring techniques" and "organoid viability assessment," this compound offers reliable solutions for non-invasive cell monitoring. Its ability to provide quantitative data without disrupting cellular systems aligns perfectly with the needs of modern regenerative medicine studies.

The synthesis and quality control of 2,3-Diphenyl-5-ethyltetrazolium Chloride have become topics of interest for many pharmaceutical companies and research institutions. Searches for "high-purity tetrazolium salts suppliers" and "analytical standards for cell assays" reflect the market's demand for reliable sources of this important reagent. Proper handling and storage conditions (typically at 2-8°C, protected from light) are crucial for maintaining its performance characteristics in sensitive applications.

Recent advancements in high-content screening technologies have created new opportunities for utilizing 2,3-Diphenyl-5-ethyltetrazolium Chloride in automated systems. The compound's compatibility with microplate readers and automated imaging systems makes it valuable for researchers investigating "AI-assisted cell analysis" and "machine learning in drug discovery." These emerging applications demonstrate how traditional biochemical tools adapt to cutting-edge technological developments.

From a commercial perspective, the global market for tetrazolium salts including 2,3-Diphenyl-5-ethyltetrazolium Chloride continues to grow, driven by expanding pharmaceutical R&D and academic research activities. Market analysts tracking "life science reagents market growth" consistently highlight the importance of such specialized compounds in supporting biomedical advancements. The compound's role in personalized medicine development and precision oncology further enhances its commercial relevance.

Quality specifications for 2,3-Diphenyl-5-ethyltetrazolium Chloride (CAS 66138-05-4) typically include parameters such as purity (often ≥98%), absorbance characteristics, and performance in standard assays. Researchers looking for "validation methods for cell assay reagents" should pay close attention to these specifications to ensure experimental reproducibility. The compound's batch-to-batch consistency becomes particularly important in regulated laboratory environments and GLP-compliant studies.

Environmental considerations in modern laboratories have led to increased interest in the eco-friendly aspects of using 2,3-Diphenyl-5-ethyltetrazolium Chloride. Compared to some alternative compounds, it offers advantages in terms of waste reduction and lower toxicity profiles, addressing concerns raised by searches for "green chemistry in cell biology." This aspect makes it appealing for institutions implementing sustainable laboratory practices and environmental stewardship programs.

Future research directions involving 2,3-Diphenyl-5-ethyltetrazolium Chloride may focus on its potential in nanotechnology applications and biosensor development. With growing interest in "nanomaterial-cell interactions" and "real-time metabolic monitoring," this versatile compound could play significant roles in emerging scientific frontiers. Its established safety profile and well-characterized properties provide a solid foundation for innovative applications beyond traditional uses.

For researchers considering 2,3-Diphenyl-5-ethyltetrazolium Chloride for their projects, proper experimental design is crucial. Common search queries like "optimizing tetrazolium assay conditions" and "troubleshooting cell viability assays" indicate the practical challenges faced in laboratory settings. Factors such as incubation time, concentration optimization, and interference minimization must be carefully considered to obtain reliable results with this sensitive indicator compound.

The scientific literature contains numerous references to 2,3-Diphenyl-5-ethyltetrazolium Chloride applications across diverse fields. From "microbial viability assessment" to "plant cell metabolism studies," this compound demonstrates remarkable versatility. Its continued relevance in both established and emerging research areas ensures that it remains a staple in laboratory reagent collections worldwide, supporting groundbreaking discoveries in life sciences and beyond.